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Compound of Interest

Compound Name: AB21 hydrochloride

Cat. No.: B15620842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AB21 hydrochloride is a potent and selective antagonist of the Sigma-1 Receptor (S1R), with

Ki values of 13 nM and 102 nM for S1R and S2R, respectively.[1] As a chaperone protein

located at the endoplasmic reticulum (ER), the Sigma-1 Receptor is involved in modulating

calcium signaling and neuronal plasticity.[2][3] Antagonism of S1R by compounds like AB21
hydrochloride is a key area of investigation in neuroscience and drug development for

potential therapeutic applications in various neurological and psychiatric disorders. These

application notes provide a detailed protocol for the preparation of AB21 hydrochloride stock

solutions for in vitro and in vivo research.

Data Presentation
A summary of the key quantitative data for AB21 hydrochloride is presented in the table

below for easy reference.
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Property Value

Chemical Formula C₂₃H₂₉ClN₂O

Molecular Weight 384.94 g/mol [1][4]

Appearance White to off-white solid[1]

CAS Number 3026677-24-4[1]

Solubility in DMSO 8.33 mg/mL (21.64 mM)

Storage of Solid 4°C, sealed, away from moisture and light[1]

Stock Solution Storage
-80°C for up to 6 months; -20°C for up to 1

month (sealed, protected from light)[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol details the steps for preparing a 10 mM stock solution of AB21 hydrochloride in

dimethyl sulfoxide (DMSO).

Materials:

AB21 hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Water bath or heat block (optional, for aiding dissolution)

Pipettes and sterile filter tips
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Procedure:

Pre-weighing Preparation: Before handling the compound, ensure a clean and dry

workspace. Use personal protective equipment (PPE) such as gloves, a lab coat, and safety

glasses.

Mass Calculation: Calculate the required mass of AB21 hydrochloride for your desired

volume of 10 mM stock solution using the following formula: Mass (mg) = 10 mmol/L *

Volume (L) * 384.94 g/mol * 1000 mg/g For example, to prepare 1 mL (0.001 L) of a 10 mM

stock solution, you would need 3.85 mg of AB21 hydrochloride.

Weighing: Carefully weigh the calculated amount of AB21 hydrochloride powder using a

calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the AB21 hydrochloride powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

If the compound does not dissolve readily, gentle warming to 60°C and sonication can be

applied to facilitate dissolution.[1]

Aliquoting and Storage: Once the solution is clear and homogenous, aliquot it into single-

use, sterile microcentrifuge tubes or cryovials to minimize freeze-thaw cycles. Label each

aliquot clearly with the compound name, concentration, solvent, and date of preparation.

Long-term Storage: For long-term storage, place the aliquots at -80°C, where they are stable

for up to 6 months. For short-term storage, aliquots can be kept at -20°C for up to one

month.[1] Always protect the stock solution from light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15620842#preparing-ab21-hydrochloride-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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